(E)-2-(2-Chlorophenyl)-N-[(2R,3S)-2-(1-ethylpyrazol-4-yl)oxolan-3-yl]ethenesulfonamide

• IUPAC Name: (E)-2-(2-chlorophenyl)-N-[(2R,3S)-2-(1-ethylpyrazol-4-yl)oxolan-3-yl]ethenesulfonamide
• InChI: InChI=1S/C17H20ClN3O3S/c1-2-21-12-14(11-19-21)17-16(7-9-24-17)20-25(22,23)10-8-13-5-3-4-6-15(13)18/h3-6,8,10-12,16-17,20H,2,7,9H2,1H3/b10-8+/t16-,17+/m0/s1
• InChI Key: MATALEMHTGGVCE-PFSJMHODSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2C(CCO2)NS(=O)(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: CCN1C=C(C=N1)[C@@H]2[C@H](CCO2)NS(=O)(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C17H20ClN3O3S
• Molecular Weight: 381.9 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Future Directions

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